6-ethynyl-1H-indazol-3-amine
Description
Synthesis Analysis
A series of indazole derivatives were designed and synthesized by molecular hybridization strategy . These compounds were evaluated for their inhibitory activities against human cancer cell lines . In another study, a series of 6-substituted amino-1H-indazole derivatives were designed and synthesized through simple and well-known chemical reactions .Molecular Structure Analysis
The 1H-indazole-3-amine structure is an effective hinge-binding fragment . In Linifanib, it binds effectively with the hinge region of tyrosine kinase .Chemical Reactions Analysis
The 1H-indazole-3-amine structure has been demonstrated to be an effective hinge-binding fragment . In Linifanib, it binds effectively with the hinge region of tyrosine kinase .Mechanism of Action
Future Directions
Indazole-containing derivatives represent one of the most important heterocycles in drug molecules . Diversely substituted indazole derivatives bear a variety of functional groups and display versatile biological activities; hence, they have gained considerable attention in the field of medicinal chemistry . This suggests that 6-ethynyl-1H-indazol-3-amine and its derivatives could have potential for future research and development in the field of medicinal chemistry.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-ethynyl-1H-indazol-3-amine involves the reaction of 3-bromoaniline with ethynyl magnesium bromide followed by cyclization of the resulting intermediate.", "Starting Materials": [ "3-bromoaniline", "ethynyl magnesium bromide" ], "Reaction": [ "Step 1: 3-bromoaniline is reacted with ethynyl magnesium bromide in anhydrous ether to form the intermediate 3-ethynylaniline.", "Step 2: The intermediate is then cyclized by heating with copper(I) iodide in DMF to form 6-ethynyl-1H-indazol-3-amine." ] } | |
CAS RN |
2648944-87-8 |
Molecular Formula |
C9H7N3 |
Molecular Weight |
157.2 |
Purity |
95 |
Origin of Product |
United States |
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